Cas no 130473-27-7 (1H-Pyrrolo[2,3-c]pyridine-5-carboxylic acid)

• Product Name: 1H-Pyrrolo[2,3-c]pyridine-5-carboxylic acid
• CAS No: 130473-27-7
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• MDL: MFCD10697726
• CID: 855868
• PubChem ID: 14644284
• Update Time: 2025-08-05

1H-Pyrrolo[2,3-c]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-c]pyridine-5-carboxylic acid
• 6-Azaindole-5-carboxylic acid
• 1H-Pyrrolo[2,3-c]pyridine-5-carboxylicacid(9CI)
• 1H-Pyrrolo<2,3-c>pyridine-5-carboxylic acid
• ZB0460
• AKOS006303655
• EN300-3016949
• AB60343
• FS-3623
• SCHEMBL842840
• 1H-Pyrrolo[2,3-c]pyridine-5-carboxylicacid
• 130473-27-7
• DB-345785
• MFCD10697726
• DTXSID00562537

• MDL： MFCD10697726
• Inchi： 1S/C8H6N2O2/c11-8(12)6-3-5-1-2-9-7(5)4-10-6/h1-4,9H,(H,11,12)
• InChI Key： GMCCMHXRFLJCMC-UHFFFAOYSA-N
• SMILES： OC(C1=CC2C=CNC=2C=N1)=O

Computed Properties

• Exact Mass: 162.04300
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 65.98000
• LogP: 1.26110

Additional information on 1H-Pyrrolo[2,3-c]pyridine-5-carboxylic acid

Introduction to 1H-Pyrrolo[2,3-c]pyridine-5-carboxylic acid (CAS No. 130473-27-7)

1H-Pyrrolo[2,3-c]pyridine-5-carboxylic acid, with the chemical identifier CAS No. 130473-27-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyridine class, a structural motif known for its broad biological activity and utility in drug design. The presence of a carboxylic acid functional group at the 5-position enhances its reactivity, making it a valuable scaffold for further derivatization and exploration of its pharmacological properties.

The pyrrolopyridine scaffold is a privileged structure in medicinal chemistry, often incorporated into molecules targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The specific arrangement of nitrogen atoms in the 1H-Pyrrolo[2,3-c]pyridine-5-carboxylic acid core contributes to its unique electronic and steric properties, which can be leveraged to modulate receptor binding and biological activity. This compound has been extensively studied for its potential as an intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with improved pharmacokinetic profiles and reduced side effects. 1H-Pyrrolo[2,3-c]pyridine-5-carboxylic acid has emerged as a key building block in this endeavor. Its versatility allows for the introduction of diverse substituents at various positions, enabling the optimization of potency, selectivity, and metabolic stability. This flexibility has made it particularly attractive for the development of next-generation therapeutics.

One of the most compelling aspects of 1H-Pyrrolo[2,3-c]pyridine-5-carboxylic acid is its potential application in the treatment of cancer. Preclinical studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on kinases and other enzymes involved in tumor growth and progression. The carboxylic acid moiety provides a handle for further functionalization, allowing researchers to fine-tune the molecule's interactions with biological targets. Additionally, the pyrrolopyridine core itself has been shown to possess anti-inflammatory properties, making it a promising candidate for addressing chronic inflammatory diseases.

The synthesis of 1H-Pyrrolo[2,3-c]pyridine-5-carboxylic acid has been optimized through various methodologies to ensure high yield and purity. Traditional approaches involve multi-step reactions starting from readily available precursors, while more recent methods have focused on catalytic processes that minimize waste and improve efficiency. These advancements have made it feasible to produce larger quantities of the compound for both research and commercial purposes.

Recent breakthroughs in computational chemistry have further accelerated the discovery process for derivatives of 1H-Pyrrolo[2,3-c]pyridine-5-carboxylic acid. Molecular modeling techniques allow researchers to predict the binding modes of potential drug candidates with high accuracy, thereby reducing the need for extensive experimental screening. This integration of computational methods with traditional synthetic approaches has significantly shortened the timeline from discovery to lead optimization.

The pharmacological profile of 1H-Pyrrolo[2,3-c]pyridine-5-carboxylic acid continues to be explored through both in vitro and in vivo studies. These investigations have revealed intriguing insights into its mechanism of action and potential therapeutic applications. For instance, studies have shown that certain derivatives can selectively inhibit specific isoforms of kinases without affecting others, suggesting high target specificity. This selectivity is crucial for minimizing off-target effects and improving patient outcomes.

Another area of interest is the metabolic stability of compounds derived from 1H-Pyrrolo[2,3-c]pyridine-5-carboxylic acid. Understanding how these molecules are processed by the body is essential for determining their bioavailability and duration of action. Advances in mass spectrometry have enabled researchers to closely monitor metabolic pathways and identify key degradation products. This information is invaluable for designing molecules with improved pharmacokinetic properties.

The future prospects for 1H-Pyrrolo[2,3-c]pyridine-5-carboxylic acid are vast and exciting. As our understanding of biological pathways continues to grow, so does the potential for developing novel therapeutics based on this scaffold. Collaborative efforts between academic researchers and industry scientists are likely to yield innovative drug candidates that address unmet medical needs. The compound's versatility ensures that it will remain a cornerstone in pharmaceutical research for years to come.

In conclusion,1H-Pyrrolo[2,3-c]pyridine-5-carboxylic acid (CAS No. 130473-27-7) represents a significant advancement in medicinal chemistry due to its structural complexity and broad biological activity. Its role as a key intermediate in drug development underscores its importance in addressing various therapeutic challenges. With ongoing research efforts aimed at optimizing its pharmacological properties, this compound promises to contribute substantially to future medical breakthroughs.